Cas no 473445-58-8 (N-methyl-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide)

• Product Name: N-methyl-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide
• CAS No: 473445-58-8
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• MDL: MFCD02342259
• CID: 3074760
• PubChem ID: 3144292
• Update Time: 2025-04-21

N-methyl-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-2-(3-oxo-1,2,3,4-tetrahydro-quinoxalin-2-yl)-acetamide
• N-methyl-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide
• CS-0312992
• AKOS000300290
• STL020234
• ALBB-027525
• AKOS016042458
• SR-01000467347
• MFCD02342259
• N-methyl-2-(3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)acetamide
• LS-09500
• F1065-0548
• EU-0075582
• 473445-58-8
• Oprea1_399606
• HMS1553B11
• TimTec1_006721
• 2-quinoxalineacetamide, 1,2,3,4-tetrahydro-N-methyl-3-oxo-
• Oprea1_368353
• SR-01000467347-1

• MDL： MFCD02342259
• Inchi： 1S/C11H13N3O2/c1-12-10(15)6-9-11(16)14-8-5-3-2-4-7(8)13-9/h2-5,9,13H,6H2,1H3,(H,12,15)(H,14,16)
• InChI Key： KAUPMSLZEUJSHT-UHFFFAOYSA-N
• SMILES： O=C1C(CC(NC)=O)NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 219.100776666Da
• Monoisotopic Mass: 219.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 70.2Ų

N-methyl-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT